2-[(3,4-Dichlorophenyl)methylsulfanyl]-3-phenyl-6-(trifluoromethyl)pyrimidin-4-one

• IUPAC Name: 2-[(3,4-dichlorophenyl)methylsulfanyl]-3-phenyl-6-(trifluoromethyl)pyrimidin-4-one
• InChI: InChI=1S/C18H11Cl2F3N2OS/c19-13-7-6-11(8-14(13)20)10-27-17-24-15(18(21,22)23)9-16(26)25(17)12-4-2-1-3-5-12/h1-9H,10H2
• InChI Key: UHHYCJHBUBBUAS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C=C(N=C2SCC3=CC(=C(C=C3)Cl)Cl)C(F)(F)F
• Molecular Formula: C18H11Cl2F3N2OS
• Molecular Weight: 431.3 g/mol

Description

2-[(3,4-Dichlorophenyl)methylsulfanyl]-3-phenyl-6-(trifluoromethyl)pyrimidin-4-one is a useful research compound. Its molecular formula is C18H11Cl2F3N2OS and its molecular weight is 431.25. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies

One significant application of this compound is in the field of synthetic chemistry, where it serves as a precursor or intermediate in the synthesis of complex molecules. For example, studies have reported on the highly regioselective synthesis of 3,6-disubstituted 2-(methylsulfanyl)pyrimidin-4(3H)-ones, showcasing the utility of such compounds in creating derivatives with potential biological activity dos Santos et al., 2015. These derivatives are obtained through cyclocondensation reactions, highlighting the versatility of pyrimidin-4-one compounds in synthetic organic chemistry.

Pharmacological Applications

In the pharmacological realm, derivatives of 2-[(3,4-Dichlorophenyl)methylsulfanyl]-3-phenyl-6-(trifluoromethyl)pyrimidin-4-one have been explored for their potential as therapeutic agents. For instance, derivatives have been synthesized as inhibitors of thymidylate synthase, with the aim of developing new antitumor and antibacterial agents Gangjee et al., 1996. Such studies underscore the potential medical applications of these compounds, especially in the context of treating diseases that involve rapid cell proliferation.

Material Science

Furthermore, in material science, the compound and its derivatives have been studied for their properties and applications in developing new materials. For example, the spectroscopic investigation of related compounds has provided insights into their molecular structure and potential applications as chemotherapeutic agents Alzoman et al., 2015. Such studies are crucial for understanding the electronic and structural properties that underpin the functionality of these materials in various applications.

Mechanism of Action

Target of Action

Similar compounds, such as pd-173955 , are known to target the ephrin receptor (EPH) family of proteins, which are overexpressed in some cancers .

Mode of Action

For instance, some pyrimidine derivatives are known to inhibit topoisomerase I, a key enzyme involved in DNA replication .

Biochemical Pathways

Given the potential target of eph proteins, it’s plausible that it may influence pathways related to cell proliferation and survival, particularly in cancer cells .

Result of Action

Similar compounds have demonstrated potent cytotoxicity, suggesting that they may induce cell death in cancer cells .